Cas no 888700-98-9 (N-(2-hydroxyethyl)sulfamide)

• Product Name: N-(2-hydroxyethyl)sulfamide
• CAS No: 888700-98-9
• MF: C₂H₈N₂O₃S
• MW: 140.161519050598
• CID: 4664014
• Update Time: 2025-06-28

N-(2-hydroxyethyl)sulfamide Chemical and Physical Properties

Names and Identifiers

• (2-hydroxyethyl)(sulfamoyl)amine
• Sulfamide, N-(2-hydroxyethyl)-
• N-(2-hydroxyethyl)sulfamide

• Inchi： 1S/C2H8N2O3S/c3-8(6,7)4-1-2-5/h4-5H,1-2H2,(H2,3,6,7)
• InChI Key： JKTOKCJLZBURKJ-UHFFFAOYSA-N
• SMILES： S(NCCO)(N)(=O)=O

Additional information on N-(2-hydroxyethyl)sulfamide

Professional Introduction to N-(2-hydroxyethyl)sulfamide (CAS No. 888700-98-9)

N-(2-hydroxyethyl)sulfamide, a compound with the chemical identifier CAS No. 888700-98-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique sulfamide functional group linked to a 2-hydroxyethyl chain, has garnered considerable attention due to its versatile applications in drug development and molecular research. The structural motif of N-(2-hydroxyethyl)sulfamide not only facilitates its role as an intermediate in synthetic pathways but also contributes to its potential as a pharmacophore in novel therapeutic agents.

The sulfamide moiety, a key feature of N-(2-hydroxyethyl)sulfamide, is well-documented for its ability to enhance the solubility and bioavailability of associated molecules. This property is particularly advantageous in the formulation of drugs that require efficient absorption and distribution within biological systems. Recent studies have highlighted the sulfamide group's role in stabilizing protein-ligand interactions, making it a valuable component in the design of targeted therapies.

In the realm of medicinal chemistry, N-(2-hydroxyethyl)sulfamide has been explored for its potential in modulating enzyme activity and inhibiting pathogenic processes. The hydroxyl group attached to the ethyl chain introduces a level of hydrophilicity, which can be leveraged to improve the pharmacokinetic profiles of drug candidates. This balance between lipophilicity and hydrophilicity is crucial for achieving optimal drug delivery systems.

Recent advancements in computational chemistry have enabled more precise modeling of interactions involving N-(2-hydroxyethyl)sulfamide. Researchers are employing machine learning algorithms to predict binding affinities and optimize molecular structures for enhanced efficacy. These computational approaches are complemented by experimental validations, where N-(2-hydroxyethyl)sulfamide serves as a scaffold for synthesizing derivatives with improved pharmacological properties.

The synthesis of N-(2-hydroxyethyl)sulfamide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Techniques such as nucleophilic substitution and condensation reactions are commonly employed to construct the sulfamide core. The introduction of the 2-hydroxyethyl group is typically achieved through etherification or alkoylation processes, which must be meticulously controlled to avoid side products.

The versatility of N-(2-hydroxyethyl)sulfamide extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in polymer formulations, where its sulfamide group can act as a cross-linking agent. The hydrophilic nature of the 2-hydroxyethyl chain also makes it suitable for developing hydrogels with applications in tissue engineering and wound healing.

In conclusion, N-(2-hydroxyethyl)sulfamide (CAS No. 888700-98-9) stands as a testament to the innovative potential inherent in specialized chemical entities. Its unique structural features make it a valuable tool in both academic research and industrial applications, particularly in the development of novel therapeutics and advanced materials. As research continues to uncover new functionalities and applications, the significance of compounds like N-(2-hydroxyethyl)sulfamide is expected to grow even further.